![molecular formula C13H13N3O B3047863 8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine CAS No. 14623-49-5](/img/structure/B3047863.png)
8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine
Overview
Description
“8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine”, also known as TCS-OX2-29, is a small molecule antagonist of the orexin 2 receptor. It has been studied for its anti-neuroinflammatory effects, particularly in lipopolysaccharide-stimulated BV2 microglial cells .
Synthesis Analysis
A series of 3,4-dihydronaphthalen-1(2H)-one derivatives and novel 5,6-dihydrobenzo[h]quinazolin-2-amine derivatives were synthesized and characterized by various analytical methods, such as NMR and HRMS .Molecular Structure Analysis
The molecular formula of “this compound” is C13H13N3O. The single-crystal structure analysis shows that the title compound crystallizes in the monoclinic space group P2 1 /c with one molecule in the asymmetric unit .Scientific Research Applications
Anti-Tubercular Agent
8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine derivatives have been studied for their potential use as anti-tubercular agents. In research by Maurya et al. (2013), various derivatives of this compound demonstrated significant in vitro anti-tubercular activity against the Mycobacterium tuberculosis H37Rv strain, highlighting its potential in tuberculosis treatment (Maurya et al., 2013).
Anti-Inflammatory Activity
Research into fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives by Sun et al. (2019) showed promising anti-inflammatory activities. These compounds demonstrated inhibitory effects on LPS-induced NO secretion, suggesting potential in treating inflammatory conditions (Sun et al., 2019).
Antimicrobial Activity
Compounds based on this compound have been explored for their antimicrobial properties. Gupta and Chaudhary (2012) synthesized derivatives that showed promising antimicrobial activities, indicating potential application in combating bacterial infections (Gupta & Chaudhary, 2012).
Synthesis and Utility in Organic Chemistry
The synthesis and utility of 6-aminotetrahydrobenzo[h]quinazolines, closely related to this compound, have been studied for their applications in organic chemistry. Learmonth et al. (1997) investigated various synthesis methods and potential uses in this field, contributing to the understanding of these compounds' chemical properties and applications (Learmonth et al., 1997).
Antinociceptive Activity
A study by Bonacorso et al. (2016) on the synthesis of new 2-substituted 4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolines highlighted their antinociceptive (pain-relieving) activity in animal models. This indicates potential applications in the development of new analgesic drugs (Bonacorso et al., 2016).
Anticancer Activity
Research has been conducted on the synthesis of quinazoline derivatives, including this compound, for potential anticancer applications. Wang et al. (2021) synthesized various derivatives that showed inhibitory activity against specific cancer cell lines, suggesting their potential as anticancer agents (Wang et al., 2021).
Mechanism of Action
Target of Action
The primary target of 8-Methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine is the fibroblast growth factor receptor (FGFR) . FGFRs are a family of receptor tyrosine kinases involved in a variety of cellular processes, including the regulation of cell growth, differentiation, and angiogenesis .
Mode of Action
This compound acts as a tyrosine kinase inhibitor . It blocks the activity of enzymes known as tyrosine kinases, particularly those present in FGFRs . By selectively inhibiting these enzymes, the compound can prevent the autophosphorylation and downstream signaling of FGFRs .
Biochemical Pathways
The inhibition of FGFRs by this compound affects several biochemical pathways. These include pathways involved in cell growth and proliferation, angiogenesis, and differentiation . The compound’s action on these pathways can lead to the suppression of cancer cell growth and the induction of apoptosis .
Result of Action
The result of this compound’s action is the inhibition of cancer cell growth and the induction of apoptosis . By selectively inhibiting FGFRs, the compound can target cancer cells while sparing healthy cells .
properties
IUPAC Name |
8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c1-17-10-4-5-11-8(6-10)2-3-9-7-15-13(14)16-12(9)11/h4-7H,2-3H2,1H3,(H2,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJKQUGYBWAQXHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C3=NC(=NC=C3CC2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20295037 | |
Record name | 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14623-49-5 | |
Record name | NSC99375 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=99375 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 8-methoxy-5,6-dihydrobenzo[h]quinazolin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.